Cas no 1404530-92-2 (1-[1-(4-aminophenyl)-5-methyl-1H-pyrazol-4-yl]ethanone)

• Product Name: 1-[1-(4-aminophenyl)-5-methyl-1H-pyrazol-4-yl]ethanone
• CAS No: 1404530-92-2
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 2111624
• Update Time: 2023-11-19

1-[1-(4-aminophenyl)-5-methyl-1H-pyrazol-4-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-aminophenyl)-5-methyl-1H-pyrazol-4-yl]Ethanone
• HBWWZIOMUUGPCH-UHFFFAOYSA-N
• CID 89103754
• Ethanone, 1-[1-(4-aminophenyl)-5-methyl-1H-pyrazol-4-yl]-
• 1-[1-(4-aminophenyl)-5-methyl-1H-pyrazol-4-yl]ethanone

• Inchi： 1S/C12H13N3O/c1-8-12(9(2)16)7-14-15(8)11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3
• InChI Key： HBWWZIOMUUGPCH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NN(C2C=CC(=CC=2)N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 60.9

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 392.9±32.0 °C(Predicted)
• pka: 3.08±0.10(Predicted)